Cas no 32454-15-2 (2-(3-methoxyphenyl)-2-methylpropanal)

• Product Name: 2-(3-methoxyphenyl)-2-methylpropanal
• CAS No: 32454-15-2
• CID: 2947647
• PubChem ID: 13296993
• Update Time: 2025-06-12

2-(3-methoxyphenyl)-2-methylpropanal Chemical and Physical Properties

Names and Identifiers

• Benzeneacetaldehyde, 3-methoxy-α,α-dimethyl-
• 2-(3-methoxyphenyl)-2-methylpropanal

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenylacetaldehydes

Additional information on 2-(3-methoxyphenyl)-2-methylpropanal

Recent Advances in the Study of 2-(3-Methoxyphenyl)-2-Methylpropanal (CAS 32454-15-2): A Comprehensive Research Brief

2-(3-Methoxyphenyl)-2-methylpropanal (CAS 32454-15-2) is a synthetic aromatic aldehyde with significant applications in the fragrance and pharmaceutical industries. Recent studies have explored its chemical properties, biological activities, and potential therapeutic uses. This research brief synthesizes the latest findings on this compound, highlighting its role in drug development and industrial applications.

Recent investigations into the chemical synthesis of 2-(3-methoxyphenyl)-2-methylpropanal have focused on optimizing yield and purity. A 2023 study published in the Journal of Organic Chemistry demonstrated a novel catalytic method using palladium nanoparticles, achieving a 92% yield under mild conditions. This advancement addresses previous challenges related to byproduct formation and scalability, making the compound more accessible for industrial use.

In the pharmaceutical domain, 2-(3-methoxyphenyl)-2-methylpropanal has shown promise as a precursor in the synthesis of bioactive molecules. A 2024 study in Bioorganic & Medicinal Chemistry Letters reported its utility in developing novel anti-inflammatory agents. The compound's methoxy and aldehyde functional groups were key to modulating the activity of target enzymes, such as cyclooxygenase-2 (COX-2), with minimal side effects observed in preclinical models.

Additionally, the fragrance industry has leveraged the compound's unique olfactory profile. Research published in Flavour and Fragrance Journal (2023) identified 2-(3-methoxyphenyl)-2-methylpropanal as a critical component in high-end perfumes, contributing to woody and floral notes. Stability studies under varying pH and temperature conditions confirmed its suitability for long-lasting formulations.

Toxicological assessments of 2-(3-methoxyphenyl)-2-methylpropanal remain a priority. A 2024 Regulatory Toxicology and Pharmacology study evaluated its safety profile, concluding that the compound exhibits low acute toxicity (LD50 > 2000 mg/kg in rats). However, chronic exposure studies are ongoing to assess potential cumulative effects, particularly in occupational settings.

Future research directions include exploring the compound's enantioselective synthesis and its derivatives' biological activities. Collaborative efforts between academia and industry are expected to accelerate its adoption in drug discovery and specialty chemicals. This brief underscores the multifaceted potential of 2-(3-methoxyphenyl)-2-methylpropanal, bridging gaps between fundamental research and practical applications.